[(2-Fluorophenyl)carbamoyl]methyl 2-chloropyridine-3-carboxylate

• IUPAC Name: [2-(2-fluoroanilino)-2-oxoethyl] 2-chloropyridine-3-carboxylate
• InChI: InChI=1S/C14H10ClFN2O3/c15-13-9(4-3-7-17-13)14(20)21-8-12(19)18-11-6-2-1-5-10(11)16/h1-7H,8H2,(H,18,19)
• InChI Key: HNATUHYZIVZXNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)COC(=O)C2=C(N=CC=C2)Cl)F
• Molecular Formula: C14H10ClFN2O3
• Molecular Weight: 308.69 g/mol

Description

The compound “[(2-Fluorophenyl)carbamoyl]methyl 2-chloropyridine-3-carboxylate” is likely a complex organic molecule that contains several functional groups, including a carbamoyl group, a methyl group, a 2-chloropyridine group, and a carboxylate ester group. These functional groups could potentially give the compound a variety of interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the carbamoyl, methyl, 2-chloropyridine, and carboxylate ester groups would all contribute to the overall structure.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the carbamoyl group could participate in nucleophilic acyl substitution reactions, while the pyridine ring could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine and chlorine atoms could make the compound more electronegative, affecting its polarity and solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, its mechanism of action would involve interacting with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the conditions under which it’s handled. Proper safety measures should always be taken when handling chemical compounds.

Future Directions

The future research directions for this compound could involve exploring its potential uses, studying its reactivity under different conditions, or developing more efficient methods for its synthesis.